Cas no 2137599-90-5 (2-6-(difluoromethyl)pyridin-2-ylacetamide)

• Product Name: 2-6-(difluoromethyl)pyridin-2-ylacetamide
• CAS No: 2137599-90-5
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 6416830
• PubChem ID: 165477882
• Update Time: 2025-05-26

2-6-(difluoromethyl)pyridin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-(difluoromethyl)pyridin-2-ylacetamide
• 2-[6-(difluoromethyl)pyridin-2-yl]acetamide
• EN300-1085122
• 2137599-90-5

• Inchi： 1S/C8H8F2N2O/c9-8(10)6-3-1-2-5(12-6)4-7(11)13/h1-3,8H,4H2,(H2,11,13)
• InChI Key： NORCJLGSSCVFSV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(N)=O)=N1)F

Computed Properties

• Exact Mass: 186.06046921g/mol
• Monoisotopic Mass: 186.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56Ų

Additional information on 2-6-(difluoromethyl)pyridin-2-ylacetamide

2-6-(Difluoromethyl)Pyridin-2-Ylacetamide (CAS No. 2137599-90-5)

The compound 2-6-(difluoromethyl)pyridin-2-ylacetamide, with CAS registry number 2137599-90-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug design and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at the 6-position and an acetamide group at the 2-position, making it a unique member of the pyridine family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as molecular engineering and catalytic processes. The synthesis involves a multi-step process, including nucleophilic substitution, Friedel-Crafts acylation, and subsequent functionalization to introduce the difluoromethyl group. These steps are meticulously optimized to ensure high yields and purity, which are critical for its intended applications.

The physical properties of 2-6-(difluoromethyl)pyridin-2-ylacetamide have been extensively studied, revealing its high thermal stability and excellent solubility in polar solvents. These properties make it an ideal candidate for use in various chemical processes, including catalytic reactions and polymerization techniques. Moreover, its electronic structure has been analyzed using advanced computational methods, such as density functional theory (DFT), providing insights into its reactivity and potential for use in electronic materials.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with specific biological targets, making it a potential lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes, highlighting its therapeutic potential.

Beyond pharmaceutical applications, 2-6-(difluoromethyl)pyridin-2-ylacetamide has also found utility in the field of materials science. Its ability to act as a precursor for the synthesis of advanced polymers and coatings has been explored in recent research. For instance, it has been used to develop high-performance polymers with enhanced mechanical properties and thermal resistance, which are highly sought after in industries such as aerospace and automotive.

The environmental impact of this compound has also been a focus of recent studies. Research indicates that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be environmentally friendly when used responsibly. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-6-(difluoromethyl)pyridin-2-ylacetamide (CAS No. 2137599-90-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.